3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine

• CAS RN: 104886-23-9
• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 3-propan-2-yl-2,3-dihydrofuro[3,2-b]pyridine
• InChI: InChI=1S/C10H13NO/c1-7(2)8-6-12-9-4-3-5-11-10(8)9/h3-5,7-8H,6H2,1-2H3
• InChI Key: RBUSLNKLLDIVHB-UHFFFAOYSA-N
• SMILES: CC(C)C1COC2=C1N=CC=C2
• synonyms: Furo[3,2-b]pyridine,2,3-dihydro-3-(1-methylethyl)-(9CI)

Description

3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine, also known as IPDHFP, is a heterocyclic compound that has gained attention in the scientific community due to its potential applications in drug development. IPDHFP is a bicyclic compound that contains a pyridine ring fused to a furan ring, with an isopropyl group attached to the pyridine ring.

Mechanism Of Action

The mechanism of action of 3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine is not fully understood. However, it has been suggested that 3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine exerts its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, 3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine has been shown to activate the opioid receptors, which are involved in the regulation of pain and inflammation.

Biochemical And Physiological Effects

3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine has been shown to possess anti-inflammatory and analgesic properties in various animal models. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, and to inhibit the activation of immune cells. Additionally, 3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine has been shown to reduce pain and inflammation-related behaviors in animal models.

Advantages And Limitations For Lab Experiments

3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine has several advantages for lab experiments. It is a stable compound that can be synthesized in high yields, making it suitable for large-scale production. Additionally, 3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine has been shown to possess anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of pain and inflammation-related disorders. However, one limitation of 3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the research on 3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine. One potential direction is to investigate the structure-activity relationship of 3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine, in order to identify more potent and selective analogs of the compound. Additionally, further studies are needed to elucidate the mechanism of action of 3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine, in order to better understand its pharmacological effects. Finally, the potential applications of 3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine in the treatment of cancer and other diseases should be further explored.
Conclusion
In conclusion, 3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine is a promising compound that has gained attention in the scientific community due to its potential applications in drug development. The synthesis of 3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine has been optimized to produce high yields of the compound, making it suitable for large-scale production. 3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine has been shown to possess anti-inflammatory and analgesic properties, and to inhibit the growth of cancer cells in vitro. However, further studies are needed to fully understand the mechanism of action of 3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine and to explore its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine involves the reaction of 2,3-dihydrofuran with 3-bromopyridine in the presence of a palladium catalyst. The reaction proceeds through a palladium-catalyzed cross-coupling reaction, resulting in the formation of 3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine. The synthesis of 3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine has been optimized to produce high yields of the compound, making it suitable for large-scale production.

Scientific Research Applications

3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine has been investigated for its potential applications in drug development. It has been shown to possess anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of pain and inflammation-related disorders. Additionally, 3-Isopropyl-2,3-dihydrofuro[3,2-b]pyridine has been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.